Cas no 1521565-01-4 (4-Oxazolemethanamine, 5-(2,4-difluorophenyl)-)

• Product Name: 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)-
• CAS No: 1521565-01-4
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 6400594
• PubChem ID: 79139837
• Update Time: 2025-10-22

4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)-
• EN300-6449203
• AKOS017690885
• [5-(2,4-difluorophenyl)-1,3-oxazol-4-yl]methanamine
• 1521565-01-4
• (5-(2,4-Difluorophenyl)oxazol-4-yl)methanamine

• Inchi： 1S/C10H8F2N2O/c11-6-1-2-7(8(12)3-6)10-9(4-13)14-5-15-10/h1-3,5H,4,13H2
• InChI Key： LBEFUTGHHVLWOH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=C(CN)N=C1

Computed Properties

• Exact Mass: 210.06046921g/mol
• Monoisotopic Mass: 210.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)-

4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- (CAS No. 1521565-01-4): An Emerging Compound in Medicinal Chemistry

4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- (CAS No. 1521565-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological processes.

The 5-(2,4-difluorophenyl) substituent on the oxazole ring imparts distinct chemical and biological properties to this molecule. The presence of fluorine atoms in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Recent studies have highlighted the importance of fluorinated compounds in improving drug efficacy and reducing side effects, which further underscores the significance of 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- in modern medicinal chemistry.

In terms of its chemical structure, 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- is characterized by a five-membered heterocyclic ring containing an oxygen and a nitrogen atom. The amine group attached to the methylene carbon provides a reactive site for various chemical modifications, enabling the synthesis of a wide range of derivatives with potential therapeutic applications. This structural flexibility has led to extensive research aimed at optimizing the pharmacological properties of this compound.

One of the key areas where 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- has shown promise is in the treatment of neurological disorders. Studies have demonstrated that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. These findings suggest that 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- could be a valuable lead compound for developing new treatments for conditions such as depression, anxiety, and Parkinson's disease.

Additionally, recent research has explored the potential of 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These anti-inflammatory properties make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily through hepatic pathways and is excreted via both renal and biliary routes. These characteristics suggest that 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- could be suitable for chronic dosing regimens without significant accumulation or toxicity issues.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no serious adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- (CAS No. 1521565-01-4) represents a promising new addition to the arsenal of compounds being developed for various therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, 4-Oxazolemethanamine, 5-(2,4-difluorophenyl)- is poised to play a significant role in advancing our understanding and treatment of several important medical conditions.